Cas no 16898-32-1 (Antamanide (8CI,9CI))

• Product Name: Antamanide (8CI,9CI)
• CAS No: 16898-32-1
• MF: C₆₄H₇₈N₁₀O₁₀
• MW: 1147.36513566971
• CID: 158938
• PubChem ID: 3036887
• Update Time: 2025-04-19

Antamanide (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Antamanide (8CI,9CI)
• AC1L8O0A
• (2S)-isopropyl-2,5-diketopiperazine
• (3s)-3-isopropylpiperazine-2,5-dione
• (3S)-isopropylpiperazine-2,5-dione
• (S)-3-(1-methylethyl)piperazine-2,5-dione
• (S)-3-Isopropyl-2,5-piperazinedione
• (S)-3-isopropylpiperazine-2,5-dione
• [U-13C]antamanide
• AC1LEJ8Y
• AC1Q6GVG
• cyclo(Val-Gly)
• cyclo-[Gly-(L)-Val]
• PubChem9904
• PubChem9905
• DTXSID80903964
• Antamanide
• NSC 263652
• EINECS 240-940-0
• 16898-32-1

• Inchi： 1S/C64H78N10O10/c1-40(2)54-64(84)74-35-19-31-53(74)63(83)71-32-16-28-50(71)59(79)65-41(3)55(75)66-46(36-42-20-8-4-9-21-42)57(77)69-49(39-45-26-14-7-15-27-45)61(81)73-34-18-30-52(73)62(82)72-33-17-29-51(72)60(80)68-47(37-43-22-10-5-11-23-43)56(76)67-48(58(78)70-54)38-44-24-12-6-13-25-44/h4-15,20-27,40-41,46-54H,16-19,28-39H2,1-3H3,(H,65,79)(H,66,75)(H,67,76)(H,68,80)(H,69,77)(H,70,78)/t41-,46-,47-,48-,49-,50-,51-,52?,53?,54-/m0/s1
• InChI Key： WTINJQXJTHUFRF-AJTZDPNRSA-N
• SMILES： O=C1C2CCCN2C([C@H](C(C)C)NC([C@H](CC2C=CC=CC=2)NC([C@H](CC2C=CC=CC=2)NC([C@@H]2CCCN2C(C2CCCN2C([C@H](CC2C=CC=CC=2)NC([C@H](CC2C=CC=CC=2)NC([C@H](C)NC([C@@H]2CCCN21)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1146.59074
• Monoisotopic Mass: 1146.59023872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 84
• Rotatable Bond Count: 9
• Complexity: 2350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 256Ų

Experimental Properties

• PSA: 255.84
• LogP: 4.24390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides